Cas no 5352-63-6 (Digoxigenin Monodigitoxoside)

• Product Name: Digoxigenin Monodigitoxoside
• CAS No: 5352-63-6
• Molecular Formula: C₂₉H₄₄O₈
• Molecular Weight: 520.65486
• CID: 826094
• PubChem ID: 93001

Digoxigenin Monodigitoxoside Properties

Names and Identifiers

• Digoxigenin Monodigitoxoside
• Digoxigenin-Mono(digitoxoside)
• Digoxin Impurity D
• Digoxigenin 3-Monodigitoxide
• Digoxigenin mono-digitoside
• Digoxigenin Monodigitoxide
• Digoxin-like inhibitor of the sodium pump
• Monodigitoxoside
• monodigitoxosyldigoxigenin
• 1igj
• CHEBI:63496
• DTXSID901309084
• TP62PJG6J3
• Digoxigeninmonodigitoxoside
• CS-0356763
• Q27132657
• (3beta,5beta,12beta)-3-[(2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxycard-20(22)-enolide
• CHEMBL1150
• 3.BETA.-(2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYLOXY)-12.BETA.,14-DIHYDROXY-5.BETA.-CARD-20(22)-ENOLIDE
• 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Card-20(22)-enolide, 3-((2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
• 5352-63-6
• AKOS040755020
• DIGOXIN IMPURITY D [EP IMPURITY]
• MS-29659
• SCHEMBL2729872
• 3beta-(beta-D-ribo-2,6-dideoxy-hexopyranosyloxy)-12beta,14-dihydroxy-5beta,14beta-card-20(22)-enolide
• HY-145154

• InChIKey： IJMLOCVENCAKLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14N2O3/c1-19-10-7-5-9(6-8-10)14-15-13-11(16(14)18)3-2-4-12(13)17/h5-8,18H,2-4H2,1H3
• SMILES： COc1ccc(cc1)c2nc3c(n2O)CCCC3=O

Computed Properties

• Exact Mass: 520.30400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 520.303618
• Heavy Atom Count: 37
• Complexity: 952
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 126

Experimental Properties

• LogP: 2.45610
• PSA: 125.68000
• Boiling Point: 529.4±52.0 °C at 760 mmHg
• Melting Point: 228-230°C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 274.0±30.7 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives